1H-Pyrazolo[3,4-d]pyridazin-7(6H)-one
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Description
1H-Pyrazolo[3,4-d]pyridazin-7(6H)-one is a chemical compound that belongs to the class of pyrazolopyridines . It is a derivative of pyrazole, a class of organic compounds with a five-membered ring with three carbon atoms and two nitrogen atoms .
Synthesis Analysis
The synthesis of this compound derivatives involves reactions of pyrazole derivatives with hydrazine and methylhydrazine . These reactions lead to the formation of the corresponding 3,4-R 1 2 -6-R 2 -2-aryl-2,6-dihydro-7 H -pyrazolo- [3,4- d ]pyridazin-7-ones (R 1, R 2 = H, Me), which are then subjected to alkylation and sulfurization .Molecular Structure Analysis
The molecular structure of this compound is characterized by a five-membered ring with three carbon atoms and two nitrogen atoms . The exact structure can vary depending on the specific derivatives and the substituents attached to the ring .Chemical Reactions Analysis
The chemical reactions involving this compound primarily involve the formation of its derivatives through reactions with hydrazine and methylhydrazine . These reactions lead to the formation of the corresponding 3,4-R 1 2 -6-R 2 -2-aryl-2,6-dihydro-7 H -pyrazolo- [3,4- d ]pyridazin-7-ones (R 1, R 2 = H, Me), which are then subjected to alkylation and sulfurization .Scientific Research Applications
Antimicrobial Activities
1H-Pyrazolo[3,4-d]pyridazin-7(6H)-one derivatives have shown significant antimicrobial activities. In research by Akbas and Berber (2005), new derivatives were tested for their effectiveness against various Gram-negative and Gram-positive bacteria and fungi, with some compounds demonstrating high antimicrobial activities and minimum inhibitory concentrations as low as 0.0024 mg ml(-1) (Akbas & Berber, 2005).
Synthesis of Derivatives
The synthesis of new derivatives of this compound has been a focus area in research, highlighting their potential in various applications. Akbas and Aslanoğlu (2006) explored the synthesis of new derivatives by reacting specific compounds, contributing to the understanding of their chemical properties and potential applications (Akbas & Aslanoğlu, 2006).
Anti-HSV-1 Activity
Compounds containing this compound have shown promise in antiviral research, particularly against HSV-1 (Herpes Simplex Virus). A study by Baraldi et al. (1998) demonstrated the preparation of derivatives with significant anti-HSV-1 activity, indicating potential therapeutic applications (Baraldi et al., 1998).
Photochemical Applications
The photochemical synthesis and functionalization of this compound derivatives have been explored. Kaji et al. (1984) investigated the synthesis through photochemical cyclization, which opens avenues for further chemical manipulations and applications in various fields (Kaji et al., 1984).
Anticancer Agents and mTOR Inhibition
Some derivatives of this compound exhibit anticancer properties and mTOR inhibition capabilities. Reddy et al. (2014) developed a series of compounds showing promising results in in vitro anticancer activity screenings, indicating their potential as therapeutic agents (Reddy et al., 2014).
Chemical Space Exploration
The exploration of the chemical space of this compound derivatives adds to the understanding of their potential applications. Thorimbert, Botuha, and Passador (2018) discussed the synthesis and applications of various heterocyclic compounds, including pyrazolo[3,4-d]pyridazin-7(6H)-one derivatives, in both biology and material science, highlighting their versatility and potential in future scientific research (Thorimbert, Botuha, & Passador, 2018).
properties
IUPAC Name |
1,6-dihydropyrazolo[3,4-d]pyridazin-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4N4O/c10-5-4-3(1-6-8-4)2-7-9-5/h1-2H,(H,6,8)(H,9,10) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QICFIUZWDPJRQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NNC2=C1C=NNC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
136.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
219631-04-6 |
Source
|
Record name | 2H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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